Cas no 876716-55-1 ((6-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid)

• Product Name: (6-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid
• CAS No: 876716-55-1
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD07643236
• CID: 992795
• PubChem ID: 6484176
• Update Time: 2025-04-20

(6-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((6-Methyl-1H-benzo[d]imidazol-2-yl)methoxy)acetic acid
• [(5-Methyl-1H-benzimidazol-2-yl)methoxy]-acetic acid
• [(6-Methyl-1H-benzimidazol-2-yl)methoxy]-acetic acid
• [(6-methyl-1H-benzimidazol-2-yl)methoxy]acetic acid(SALTDATA: FREE)
• CHEMBRDG-BB 4011013
• BRD-K55066812-001-01-6
• AKOS000303336
• BKB71655
• CS-0326157
• 876716-55-1
• LS-12562
• 2-[(6-methyl-1H-benzimidazol-2-yl)methoxy]acetic acid
• [(6-Methyl-1H-benzimidazol-2-yl)methoxy]acetic acid
• MFCD07643236
• 5-(2-CHLOROPHENYL)-2-(TRIFLUOROMETHYL)-3-FUROICACID
• AKOS015842636
• 2-[(5-methyl-1H-1,3-benzodiazol-2-yl)methoxy]acetic acid
• 2-((6-Methyl-1H-benzo[d]imidazol-2-yl)methoxy)aceticacid
• (6-Methyl-1H-benzoimidazol-2-ylmethoxy)-acetic acid
• HMS1700D12
• [(5-methyl-1H-1,3-benzodiazol-2-yl)methoxy]acetic acid
• ALBB-033244
• (6-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid

• MDL： MFCD07643236
• Inchi： 1S/C11H12N2O3/c1-7-2-3-8-9(4-7)13-10(12-8)5-16-6-11(14)15/h2-4H,5-6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： LUAQWCRZVCGWMT-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC1=NC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 220.08500
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.362
• Boiling Point: 544°C at 760 mmHg
• Flash Point: 282.8°C
• Refractive Index: 1.649
• PSA: 75.21000
• LogP: 1.47250

(6-methyl-1H-benzimidazol-2-yl)methoxyacetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT